3-Amino-3-(2-nitrophenyl)propanoic acid
Cat. No. B1221991
M. Wt: 210.19 g/mol
InChI Key: XXBOYULKNZTOMN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06576637B1
Procedure details
0.06 mol of 2-nitrobenzaldehyde, 5.72 g of malonic acid, 8.5 g of ammonium acetate and 40 ml of ethanol are boiled under reflux for 8 hours and stirred at room temperature overnight. The cooled reaction mixture is then filtered with suction, washed with ethanol and ether and dried in air. 3-Amino-3-(2-nitrophenyl)propionic acid is obtained, melting point 222°. Subsequent esterification by activation with thionyl chloride and reaction with methanol under standard conditions produces methyl 3-amino-3-(2-nitrophenyl)propionate.
Identifiers
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REACTION_CXSMILES
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[N+:1]([C:4]1[CH:11]=[CH:10][CH:9]=[CH:8][C:5]=1[CH:6]=O)([O-:3])=[O:2].[C:12]([OH:18])(=[O:17])[CH2:13]C(O)=O.C([O-])(=O)C.[NH4+:23]>C(O)C>[NH2:23][CH:6]([C:5]1[CH:8]=[CH:9][CH:10]=[CH:11][C:4]=1[N+:1]([O-:3])=[O:2])[CH2:13][C:12]([OH:18])=[O:17] |f:2.3|
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Inputs
Step One
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Name
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Quantity
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0.06 mol
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Type
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reactant
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Smiles
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[N+](=O)([O-])C1=C(C=O)C=CC=C1
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Step Two
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Name
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Quantity
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5.72 g
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Type
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reactant
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Smiles
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C(CC(=O)O)(=O)O
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Step Three
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Name
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Quantity
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8.5 g
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Type
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reactant
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Smiles
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C(C)(=O)[O-].[NH4+]
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Step Four
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Name
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Quantity
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40 mL
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Type
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solvent
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Smiles
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C(C)O
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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stirred at room temperature overnight
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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under reflux for 8 hours
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Duration
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8 h
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CUSTOM
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Type
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CUSTOM
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Details
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The cooled reaction mixture
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FILTRATION
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Type
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FILTRATION
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Details
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is then filtered with suction
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WASH
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Type
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WASH
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Details
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washed with ethanol and ether
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CUSTOM
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Type
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CUSTOM
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Details
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dried in air
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Outcomes
Product
Details
Reaction Time |
8 (± 8) h |
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Name
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Type
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product
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Smiles
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NC(CC(=O)O)C1=C(C=CC=C1)[N+](=O)[O-]
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
